Cas no 1361712-09-5 (2',5'-Dichloro-3-fluoro-biphenyl-4-carbonitrile)

• Product Name: 2',5'-Dichloro-3-fluoro-biphenyl-4-carbonitrile
• CAS No: 1361712-09-5
• MF: C₁₃H₆Cl₂FN
• MW: 266.097844600677
• CID: 4993507
• Update Time: 2023-08-24

2',5'-Dichloro-3-fluoro-biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-3-fluoro-biphenyl-4-carbonitrile

• Inchi： 1S/C13H6Cl2FN/c14-10-3-4-12(15)11(6-10)8-1-2-9(7-17)13(16)5-8/h1-6H
• InChI Key： YRTYVNLSKVUTKC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(C#N)=C(C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 314
• XLogP3: 4.8
• Topological Polar Surface Area: 23.8